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Compound of Interest

Compound Name: Weddellite

Cat. No.: B1203044

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of Weddellite, a mineral form of calcium
oxalate dihydrate. It details its chemical properties, structural characteristics, and thermal
behavior, presenting data and experimental protocols relevant to scientific research and
development.

Chemical Formula and Structure

Weddellite is a hydrated calcium salt of oxalic acid. Its primary chemical formula is
CaC204-2H20[1][2][3]. However, research has shown that it can have a variable water content,
with formulas such as CaC20a4-(2+x)H20 and Ca(C20a4)-(2.5-x)H20 (where 0 < x < 0.25) also
being reported[4][5]. This variability is attributed to the presence of zeolitic water in its crystal
structure[6]. Weddellite crystallizes in the tetragonal system and is commonly found as
bipyramidal crystals[2]. In biological systems, Weddellite is a significant component of most
kidney stones[?2].

Physicochemical Properties

A summary of the key quantitative data for Weddellite is presented in the table below,
compiled from various mineralogical databases and crystallographic studies.
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Property

Value

Citations

Chemical Formula

CaC204-2H20

[1](21[3]

Molecular Weight

164.13 g/mol

[3]

Crystal System

Tetragonal

[21(51(7]

Crystal Class

Dipyramidal (4/m)

[2]

Space Group

14/m

[2]14](5]

Unit Cell Dimensions

a=12.371A,c=7.357 A

[2](5]

Density (Measured)

1.94 g/cm3

[2][5]

Mohs Hardness

4

[2](5]

Refractive Index

nw =1.523, ne = 1.544

[2]

Birefringence

0 =0.021

[2]

Experimental Protocols

A common laboratory method for synthesizing pure Weddellite crystals involves the controlled

precipitation from solutions of a calcium salt and an oxalate salt.

o Objective: To produce pure calcium oxalate dihydrate (Weddellite) crystals.

o Materials:

o Calcium chloride (CaClz) solution

o Sodium oxalate (Na2C20a4) solution

e Protocol:

o Prepare stoichiometric amounts of aqueous solutions of calcium chloride and sodium

oxalate.

o Cool both solutions to a low temperature, typically around 0°C, as lower temperatures

favor the formation of the dihydrate form over the monohydrate[4].
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o Slowly mix the sodium oxalate solution into the calcium chloride solution while stirring.
o Allow the resulting precipitate to incubate overnight at the same low temperature.
o Collect the crystals by centrifugation or filtration.

o Wash the collected crystals multiple times with distilled water and then with ethanol to
remove any soluble impurities.

o Dry the crystals in an oven at a low temperature (e.g., 40-50°C) for 24 hours[8].

o Notes: The morphology of the resulting crystals can be influenced by factors such as
reactant concentrations, temperature, stirring speed, and the presence of additives like EDTA
or SDSI[8][9].

XRD is used to confirm the crystalline phase and determine the structural properties of the
synthesized material.

o Objective: To verify the crystal structure and phase purity of the synthesized Weddellite.
 Instrumentation: Powder X-ray diffractometer.
e Protocol:

o Grind a small, dried sample of the synthesized crystals into a fine powder.

o Mount the powder onto a sample holder.

o Place the sample holder into the diffractometer.

o Perform an XRD scan over a relevant 20 range (e.g., 10-80 degrees).

o The resulting diffraction pattern is then compared to standard diffraction patterns for
Weddellite (e.g., PDF 17-541) to confirm its identity and purity[3]. The reflection
conditions can be used to confirm the 14/m space group|[4].

Thermal Decomposition Pathway

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2016/ce/c6ce00697c/unauth
https://pubs.rsc.org/en/content/articlelanding/2016/ce/c6ce00697c/unauth
https://www.researchgate.net/publication/303710074_Synthesis_characterization_and_cytotoxicity_assay_of_calcium_oxalate_dihydrate_crystals_in_various_shapes
https://www.benchchem.com/product/b1203044?utm_src=pdf-body
https://www.benchchem.com/product/b1203044?utm_src=pdf-body
http://webmineral.com/data/Weddellite.shtml
https://www.researchgate.net/figure/Crystal-structure-of-weddellite-viewed-down-001-based-on-the-single-crystal-structure_fig1_47371114
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Weddellite undergoes a multi-stage thermal decomposition process when heated. It first
dehydrates to form Whewellite (calcium oxalate monohydrate), then decomposes to calcium
carbonate, and finally to calcium oxide at higher temperatures.
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Caption: Thermal decomposition pathway of Weddellite.

The thermal decomposition of Weddellite begins with the loss of water to form Whewellite at
temperatures between approximately 97°C and 120°C[10]. Further heating leads to the loss of
the remaining water molecule to form anhydrous calcium oxalate[10]. Above 420°C, this
anhydrous form decomposes into calcium carbonate with the release of carbon monoxide[10]
[11][12]. The final decomposition to calcium oxide occurs at temperatures exceeding 590°C,
releasing carbon dioxide[10][11]. These transitions can be effectively studied using
thermogravimetric analysis (TGA) coupled with evolved gas mass spectrometry (MS)[10].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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